Cas no 136743-39-0 (S-(R*,S*)]-3-AMino-2-hydroxy-propanoic-3-d Acid)

• Product Name: S-(R*,S*)]-3-AMino-2-hydroxy-propanoic-3-d Acid
• CAS No: 136743-39-0
• MF: C₃H₇NO₃
• MW: 106.1
• CID: 1074681
• Update Time: 2025-07-01

S-(R*,S*)]-3-AMino-2-hydroxy-propanoic-3-d Acid Chemical and Physical Properties

Names and Identifiers

• S-(R*,S*)]-3-Amino-2-hydroxy-propanoic-3-d Acid
• S-(R*,S*)]-3-AMino-2-hydroxy-propanoic-3-d Acid

Additional information on S-(R*,S*)]-3-AMino-2-hydroxy-propanoic-3-d Acid

Introduction to S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid (CAS No: 136743-39-0)

The compound S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid, identified by its CAS number 136743-39-0, is a specialized organic molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, with its unique stereochemical configuration, exhibits a range of properties that make it particularly valuable in various applications, including pharmaceutical synthesis and biochemical studies.

S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid belongs to the class of amino acids, but it is not one of the canonical 20 amino acids found in proteins. Instead, it is a synthetic derivative with a specific chiral center, which contributes to its distinct chemical behavior. The presence of both an amino group and a carboxylic acid group makes it a versatile building block for more complex molecules. Its stereochemistry, denoted by the (R*,S*) configuration, is crucial as it influences the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts for asymmetric synthesis. S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid has been explored as a potential candidate in this area due to its ability to induce specific stereoselectivity in chemical reactions. Researchers have leveraged its structure to develop novel methods for constructing enantiomerically pure compounds, which are essential for many pharmaceutical applications.

One of the most compelling aspects of S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid is its potential in drug discovery and development. The compound's ability to act as a precursor in the synthesis of more complex molecules has made it a valuable tool for medicinal chemists. For instance, its structural framework can be modified to create novel pharmacophores that target specific biological pathways. This flexibility has led to several promising studies exploring its role in developing treatments for various diseases.

Recent advancements in computational chemistry have also highlighted the importance of S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid in virtual screening and molecular docking simulations. These techniques rely on accurate molecular models to predict interactions between compounds and biological targets. The detailed structural information of this compound has enabled researchers to design more effective virtual screening campaigns, accelerating the drug discovery process.

The synthesis of S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid presents unique challenges due to its stereospecificity. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly effective in producing high-purity forms of this compound. These advancements have not only improved the availability of S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid but also reduced the costs associated with its production.

In addition to its synthetic applications, S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid has shown potential in biochemical research. Its structural features make it a suitable candidate for studying enzyme mechanisms and substrate recognition. By incorporating this compound into experimental systems, researchers can gain insights into how enzymes interact with different substrates, which is crucial for understanding metabolic pathways and developing enzyme-based therapies.

The future prospects of S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid are vast and multifaceted. As our understanding of stereochemistry and molecular interactions continues to evolve, so too will the applications of this compound. Whether it is used as a building block for new drugs or as a tool for biochemical research, S-(R*,S*)-3-Amino-2-hydroxy-propanoic-3-d Acid is poised to play a significant role in advancing scientific knowledge and innovation.